Cas no 17952-11-3 (Pentane, 1-ethoxy-)

• Product Name: Pentane, 1-ethoxy-
• CAS No: 17952-11-3
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD01727265
• CID: 184379
• PubChem ID: 87370
• Update Time: 2025-05-21

Pentane, 1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-ethoxy-
• 1-ETHOXYPENTANE
• Amyl ethyl ether
• EINECS 241-877-1
• Ether,ethyl pentyl
• Ethyl amyl ether
• ethyl n-amyl ether
• Ethyl pentyl ether
• Pentane,1-ethoxy
• n-C5H11OC2H5
• 1-ethoxy-pentan
• Pentylethyl ether
• SCHEMBL127880
• NS00025909
• 17952-11-3
• VDMXPMYSWFDBJB-UHFFFAOYSA-N
• DTXSID90170822
• 1-ethoxy-pentane
• Ether, ethyl pentyl
• BRN 1731551
• NSC 152102
• BG9HT4KHP4
• 1-Ethoxypentane #
• Q3591983
• FT-0607732
• 3-01-00-01602 (Beilstein Handbook Reference)
• NSC-152102
• Butane, ethoxymethyl-
• NSC152102
• ethyl 1-pentyl ether
• AKOS006275946
• amylethylether
• ethylamylether
• ethylpentylether
• ether,ethylpentyl

• MDL： MFCD01727265
• Inchi： 1S/C7H16O/c1-3-5-6-7-8-4-2/h3-7H2,1-2H3
• InChI Key： VDMXPMYSWFDBJB-UHFFFAOYSA-N
• SMILES： O(CC)CCCCC

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 35.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7684 (estimate)
• Melting Point: -95.35°C (estimate)
• Boiling Point: 119.55°C
• Refractive Index: 1.3914 (estimate)
• PSA: 9.23000
• LogP: 2.21310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 1-ethoxy-

Pentane, 1-ethoxy- (CAS No. 17952-11-3): A Comprehensive Overview

Pentane, 1-ethoxy-, also known as ethoxy pentane, is a chemical compound with the CAS registry number 17952-11-3. This compound belongs to the class of ethers and is widely recognized for its unique chemical properties and applications in various industries. The molecular formula of Pentane, 1-ethoxy- is C6H14O, and its molecular weight is approximately 102.18 g/mol. The compound is characterized by its ether functional group (-O-) and its relatively simple structure, making it a versatile molecule in both academic research and industrial settings.

One of the key features of Pentane, 1-ethoxy- is its ability to act as a solvent in various chemical reactions. Its low polarity and high volatility make it an ideal choice for dissolving non-polar substances. Recent studies have highlighted its potential as a green solvent alternative in organic synthesis, particularly in the pharmaceutical industry. Researchers have explored its use in dissolving challenging drug compounds, such as those with poor water solubility, thereby enhancing their bioavailability.

Another significant application of Pentane, 1-ethoxy- lies in its role as an intermediate in the synthesis of more complex organic molecules. Its structure allows for easy modification through various chemical reactions, such as alkylation and acylation. For instance, recent advancements in catalytic processes have demonstrated the use of Pentane, 1-ethoxy- as a precursor in the production of high-performance polymers used in advanced materials science.

The physical properties of Pentane, 1-ethoxy- are equally noteworthy. It has a boiling point of approximately 47°C (117°F) and a melting point of around −86°C (−123°F), making it suitable for use in both low and high-temperature applications. Its flash point is relatively low at −2°C (28°F), which necessitates careful handling to prevent ignition hazards. These properties make it a valuable component in formulations requiring precise thermal stability.

From an environmental perspective, recent research has focused on the biodegradation and toxicity profiles of Pentane, 1-ethoxy-. Studies indicate that it is readily biodegradable under aerobic conditions, reducing its potential impact on aquatic ecosystems. However, further investigations are ongoing to assess its long-term effects on soil microbiota and terrestrial organisms.

In terms of safety data, Pentane, 1-ethoxy- exhibits moderate toxicity when ingested or inhaled. Prolonged exposure may cause irritation to the eyes and respiratory tract. Occupational safety guidelines recommend the use of protective equipment when handling this compound to minimize health risks.

The synthesis of Pentane, 1-ethoxy-* typically involves nucleophilic substitution reactions using ethyl alcohol as a starting material. Recent innovations in catalytic methods have improved the yield and purity of this process, making it more efficient for large-scale production.

Looking ahead, the demand for Pentane, 1-ethoxy-* is expected to grow due to its expanding applications in specialty chemicals and advanced materials. Its role as a building block in pharmaceutical intermediates and agrochemicals positions it as a critical component in modern chemistry.

In conclusion, Pentane, 1-ehtyloxy-* (CAS No. 17952–*–3) is a versatile compound with significant contributions across multiple industries. Its unique chemical properties, coupled with ongoing research into its applications and environmental impact*, ensure that it remains a focal point for scientific exploration and industrial innovation.